Cas no 105595-59-3 (2-(2-aminoethyl)propane-1,3-diol)

• Product Name: 2-(2-aminoethyl)propane-1,3-diol
• CAS No: 105595-59-3
• MF: C₅H₁₃NO₂
• MW: 119.162221670151
• CID: 1157546
• PubChem ID: 23009866
• Update Time: 2025-10-05

2-(2-aminoethyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(2-aminoethyl)-
• 2-(2-aminoethyl)propane-1,3-diol
• 4-amino-2-hydroxymethyl-1-butanol
• DTXSID60629771
• SCHEMBL1131652
• AKOS004120723
• DB-332003
• EN300-1600613
• 105595-59-3

• Inchi： 1S/C5H13NO2/c6-2-1-5(3-7)4-8/h5,7-8H,1-4,6H2
• InChI Key： VTYBYCXLGOZQPN-UHFFFAOYSA-N
• SMILES： OCC(CO)CCN

Computed Properties

• Exact Mass: 119.094628657g/mol
• Monoisotopic Mass: 119.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 45.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 66.5Ų